Cas no 38564-39-5 (Acetic acid, bis(ethylthio)-, methyl ester)

Acetic acid, bis(ethylthio)-, methyl ester structure
38564-39-5 structure
Product Name:Acetic acid, bis(ethylthio)-, methyl ester
CAS No:38564-39-5
MF:C7H14O2S2
MW:194.314859867096
CID:1490171
PubChem ID:10899528
Update Time:2025-04-21

Acetic acid, bis(ethylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, bis(ethylthio)-, methyl ester
    • methyl 2,2-bis(ethylsulfanyl)acetate
    • 38564-39-5
    • acetic acid, 2,2-bis(ethylthio)-, methyl ester
    • BTADPPRQZFQLLV-UHFFFAOYSA-N
    • Bis-ethylsulfanyl-acetic acid methyl ester
    • methyl bis(ethylsulfanyl)acetate
    • SCHEMBL20299956
    • DTXSID30447646
    • Inchi: 1S/C7H14O2S2/c1-4-10-7(11-5-2)6(8)9-3/h7H,4-5H2,1-3H3
    • InChI Key: BTADPPRQZFQLLV-UHFFFAOYSA-N
    • SMILES: S(CC)C(C(=O)OC)SCC

Computed Properties

  • Exact Mass: 194.04362
  • Monoisotopic Mass: 194.04352203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 76.9Ų

Experimental Properties

  • PSA: 26.3
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